Cas no 839-81-6 (3-(Trifluoromethyl)phenanthrene)

3-(Trifluoromethyl)phenanthrene structure
839-81-6 structure
Product Name:3-(Trifluoromethyl)phenanthrene
CAS No:839-81-6
MF:C15H9F3
MW:246.227174520493
CID:2804760
PubChem ID:23037910
Update Time:2025-04-21

3-(Trifluoromethyl)phenanthrene Chemical and Physical Properties

Names and Identifiers

    • HVTFZHUEAGOTKD-UHFFFAOYSA-N
    • DTXCID90580725
    • HS-7870
    • SCHEMBL10408737
    • 839-81-6
    • DTXSID00629972
    • 3-(trifluoromethyl) phenanthrene
    • 3-(Trifluoromethyl)phenanthrene
    • Inchi: 1S/C15H9F3/c16-15(17,18)12-8-7-11-6-5-10-3-1-2-4-13(10)14(11)9-12/h1-9H
    • InChI Key: HVTFZHUEAGOTKD-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C2C=CC3C=CC=CC=3C2=C1)(F)F

Computed Properties

  • Exact Mass: 246.06563477g/mol
  • Monoisotopic Mass: 246.06563477g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 0Ų
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited